Cas no 45512-27-4 ([3-(hydroxymethyl)azetidin-3-yl]methanol)

[3-(Hydroxymethyl)azetidin-3-yl]methanol is a bifunctional azetidine derivative featuring two hydroxymethyl groups attached to the 3-position of the azetidine ring. This structure imparts versatility as a building block in organic synthesis, particularly for pharmaceutical and agrochemical applications. The compact, rigid azetidine scaffold enhances conformational control, while the hydroxymethyl groups offer reactive sites for further functionalization, such as esterification, etherification, or cross-coupling reactions. Its polar nature improves solubility in aqueous and organic media, facilitating downstream processing. The compound’s stability and well-defined stereochemistry (if applicable) make it valuable for designing bioactive molecules, including inhibitors or ligands targeting specific biological pathways. Suitable for controlled modifications under standard synthetic conditions.

[3-(hydroxymethyl)azetidin-3-yl]methanol structure

45512-27-4 structure

Product Name:[3-(hydroxymethyl)azetidin-3-yl]methanol

CAS No:45512-27-4

MF:C₅H₁₁NO₂

MW:117.146341562271

MDL:MFCD19217762

CID:2083753

PubChem ID:21463402

Update Time:2025-10-23

[3-(hydroxymethyl)azetidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

- 3,3-Di(hydroxymethyl)azetidine
- azetidine-3,3-dimethanol
- [3-(hydroxymethyl)azetidin-3-yl]methanol
- MFCD19217762
- AKOS006355859
- CS-0119955
- SB22970
- azetidine-3,3-diyldimethanol
- SCHEMBL8521872
- 45512-27-4
- AC6171
- SY027929
- VBA51227
- EN300-396147
- F2147-4172
- DB-228427
- MDL： MFCD19217762
- Inchi： 1S/C5H11NO2/c7-3-5(4-8)1-6-2-5/h6-8H,1-4H2
- InChI Key： JAXQPBINKGFTPK-UHFFFAOYSA-N
- SMILES： OCC1(CO)CNC1

Computed Properties

Exact Mass: 117.07900
Monoisotopic Mass: 117.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 74.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 52.5Å²

Experimental Properties

PSA: 52.49000
LogP: -1.11060

[3-(hydroxymethyl)azetidin-3-yl]methanol Pricemore >>

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TRC	A284136-100mg	azetidine-3,3-diyldimethanol	45512-27-4		100mg	$ 135.00	2022-06-08
TRC	A284136-500mg	azetidine-3,3-diyldimethanol	45512-27-4		500mg	$ 550.00	2022-06-08
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